Cas no 156047-39-1 ((S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate)

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate is a chiral fluorinated amino acid ester, serving as a valuable intermediate in organic synthesis and pharmaceutical research. Its stereospecific (S)-configuration and fluorine substitution enhance its utility in the design of bioactive compounds, particularly in peptidomimetics and enzyme inhibitors. The ethyl ester group improves solubility and reactivity, facilitating further derivatization. The fluorine atom introduces metabolic stability and electronic effects, making it useful in medicinal chemistry for probing structure-activity relationships. This compound is particularly relevant in the development of fluorinated analogs of natural amino acids, offering potential applications in drug discovery and agrochemical research. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate structure
156047-39-1 structure
Product Name:(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate
CAS No:156047-39-1
MF:C8H16FNO2
MW:177.216546058655
MDL:MFCD22124918
CID:855430
PubChem ID:11448743
Update Time:2025-06-07

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-ethyl 2-aMino-4-fluoro-4-Methylpentanoate
    • 2-(2-(trifluoroMethyl)phenyl)-5,6,7,8-tetrahydroiMidazo[1,2-a]pyriMidine
    • ethyl (2S)-2-amino-4-fluoro-4-methylpentanoate,hydrochloride
    • L-Leucine, 4-fluoro-, ethyl ester
    • 4-Fluoro-L-leucine ethyl ester
    • (S)-4-fluoroleucine ethyl ester
    • (S)-ETHYL 2-AMINO-4-FLUORO-4-METHYLPENTANOATE HCL
    • 4-FLUOROLEUCINE ETHYL ESTER
    • ethyl 4-fluoro-L-leucinate
    • MJEBOMLXSMSDDI-LURJTMIESA-N
    • gamma-Fluoro-L-leucine ethyl ester
    • SB17948
    • (S)-ethyl-2-amino-4-fluoro-4-methylpentanoate
    • DB-290290
    • (s)-gamma-fluoroleucine ethyl ester
    • G72061
    • CS-M1416
    • (S)-ethyl 2-aMino-4-fluoro-4-Methylpentanoate;
    • AKOS027324837
    • ethyl (2S)-2-amino-4-fluoro-4-methylpentanoate
    • AC-31117
    • SCHEMBL1068116
    • EN300-7852945
    • C8H16FNO2
    • ethyl (S)-2-amino-4-fluoro-4-methylpentanoate
    • CS-13117
    • PD196069
    • 156047-39-1
    • HY-77021
    • (S)-ethyl2-amino-4-fluoro-4-methylpentanoate
    • (S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate
    • MDL: MFCD22124918
    • Inchi: 1S/C8H16FNO2/c1-4-12-7(11)6(10)5-8(2,3)9/h6H,4-5,10H2,1-3H3/t6-/m0/s1
    • InChI Key: MJEBOMLXSMSDDI-LURJTMIESA-N
    • SMILES: FC(C)(C)C[C@@H](C(=O)OCC)N

Computed Properties

  • Exact Mass: 177.11650692g/mol
  • Monoisotopic Mass: 177.11650692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 200.2±25.0 ºC (760 Torr),
  • Flash Point: 74.8±23.2 ºC,
  • Solubility: Slightly soluble (15 g/l) (25 º C),

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate Pricemore >>

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(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  1,3-Dibromo-5,5-dimethylhydantoin ,  Water Solvents: Acetonitrile ;  12 h, rt
1.2 Reagents: Sulfuric acid Solvents: tert-Butyl methyl ether ,  Water ;  5 min, rt
1.3 Reagents: Potassium carbonate ;  pH 10, rt
1.4 Reagents: Sulfuric acid Solvents: Water ;  rt → 0 °C; 1 h, 0 °C
Reference
An Efficient Chemoenzymatic Approach to (S)-γ-Fluoroleucine Ethyl Ester
Limanto, John; Shafiee, Ali; Devine, Paul N.; Upadhyay, Veena; Desmond, Richard A.; et al, Journal of Organic Chemistry, 2005, 70(6), 2372-2375

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate Raw materials

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate Preparation Products

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